Cas no 141-92-4 (8,8-Dimethoxy-2,6-dimethyloctan-2-ol)

• Product Name: 8,8-Dimethoxy-2,6-dimethyloctan-2-ol
• CAS No: 141-92-4
• MF: C₁₂H₂₆O₃
• MW: 218.333044528961
• CID: 36478
• Update Time: 2025-11-02

8,8-Dimethoxy-2,6-dimethyloctan-2-ol Chemical and Physical Properties

Names and Identifiers

• 8,8-Dimethoxy-2,6-dimethyloctan-2-ol
• Hydroxycitronellal dimethyl acetal
• 1,1-Dimethoxy-3,7-Dimethyloctan-7-ol
• 2-Octanol,8,8-dimethoxy-2,6-dimethyl
• 8,8-Dimethoxy-2,6-dimethyl-2-octanol
• EINECS 205-510-9
• FEMA No. 2585
• Hydroxycitronellal DMA
• Laurine dimethyl acetal
• OCTANAL,7-HYDROXY-3,7-DIMETHYL-,DIMETHYL ACETAL
• Nsc76412
• FEMA 2585
• HYDRCITRONELLAL DIMETHYL ACETAL
• Hydroxycitronella dimethyl acetal
• 8,8-dimethoxy-2,6-dimethyl-2-octano
• hydroxycitronellaldma
• laurinedimethylacetal

• Inchi： 1S/C12H26O3/c1-10(9-11(14-4)15-5)7-6-8-12(2,3)13/h10-11,13H,6-9H2,1-5H3
• InChI Key： QCJVKUULZGKQDG-UHFFFAOYSA-N
• SMILES： COC(OC)CC(CCCC(O)(C)C)C

Computed Properties

• Exact Mass: 218.18800
• Monoisotopic Mass: 218.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Density: 0.928 g/mL at 25 °C(lit.)
• Boiling Point: 252 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.442(lit.)
• PSA: 38.69000
• LogP: 2.57270
• FEMA: 2585 | HYDROXYCITRONELLAL DIMETHYL ACETAL
• Solubility: Soluble in ethanol \ propylene glycol \ most non-volatile oils and mineral oils, insoluble in glycerol and water

8,8-Dimethoxy-2,6-dimethyloctan-2-ol Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：RG7900000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 8,8-Dimethoxy-2,6-dimethyloctan-2-ol

Exploring the Versatile Applications of 8,8-Dimethoxy-2,6-dimethyloctan-2-ol (CAS No. 141-92-4)

8,8-Dimethoxy-2,6-dimethyloctan-2-ol (CAS No. 141-92-4) is a unique organic compound that has garnered significant attention in various industries due to its distinctive chemical structure and versatile applications. This compound, often referred to by its abbreviated name DMDMO, features a combination of methoxy and hydroxyl functional groups, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in 8,8-dimethoxy-2,6-dimethyloctan-2-ol uses and its potential to enhance product formulations in fragrances, pharmaceuticals, and specialty chemicals.

The molecular structure of 8,8-Dimethoxy-2,6-dimethyloctan-2-ol consists of an octane backbone with methoxy groups at the 8-position and methyl groups at the 2- and 6-positions. This configuration imparts unique solubility and reactivity characteristics, which are crucial for its role in organic synthesis. Recent studies have highlighted its efficacy as a flavor and fragrance enhancer, particularly in high-end perfumery where stability and longevity are paramount. The compound's ability to act as a fixative agent has made it a sought-after ingredient in luxury cosmetic formulations.

In the pharmaceutical sector, CAS 141-92-4 has shown promise as a building block for more complex molecules. Its structural flexibility allows for modifications that can lead to novel drug candidates, especially in the development of anti-inflammatory and antimicrobial agents. With the growing demand for sustainable chemistry solutions, researchers are exploring green synthesis methods for 8,8-dimethoxy-2,6-dimethyloctan-2-ol to reduce environmental impact while maintaining high yields and purity.

The market for 8,8-Dimethoxy-2,6-dimethyloctan-2-ol suppliers has expanded significantly in recent years, driven by its applications in personal care products and functional materials. Industry reports indicate a compound annual growth rate (CAGR) of 5.8% for similar specialty chemicals, reflecting the increasing adoption across multiple sectors. Manufacturers are focusing on improving DMDMO production processes to meet the rising demand while ensuring consistent quality and competitive pricing.

From a technical perspective, the physical properties of 8,8-dimethoxy-2,6-dimethyloctan-2-ol include a characteristic mild odor and excellent solubility in common organic solvents. These properties make it particularly valuable in aroma chemical formulations where subtlety and performance are essential. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to verify the purity and identity of CAS No. 141-92-4 in commercial samples.

Recent innovations have explored the potential of 8,8-Dimethoxy-2,6-dimethyloctan-2-ol derivatives in advanced material science applications. Its molecular framework serves as an excellent platform for creating specialty polymers with tailored properties. Researchers are particularly interested in its potential for developing biodegradable materials, aligning with global sustainability trends and the circular economy initiative.

Quality control remains paramount for 8,8-dimethoxy-2,6-dimethyloctan-2-ol manufacturers, with strict adherence to international standards such as ISO and GMP. The compound typically appears as a clear, colorless to pale yellow liquid with specified purity levels ranging from 95% to 99%. Storage recommendations emphasize protection from light and moisture to maintain stability over extended periods.

For researchers investigating 8,8-Dimethoxy-2,6-dimethyloctan-2-ol synthesis, recent literature highlights several optimized routes that improve yield and reduce byproducts. These advancements are particularly relevant given the current focus on atom economy and green chemistry principles in industrial processes. The compound's versatility continues to inspire novel applications, from specialty coatings to advanced intermediates in complex organic syntheses.

The safety profile of CAS 141-92-4 has been extensively studied, with standard laboratory precautions recommended for handling. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are advised when working with concentrated forms. Regulatory compliance varies by region, and suppliers typically provide comprehensive 8,8-dimethoxy-2,6-dimethyloctan-2-ol safety data sheets to ensure proper handling and disposal.

Looking ahead, the future of 8,8-Dimethoxy-2,6-dimethyloctan-2-ol appears promising as new applications continue to emerge. The compound's unique combination of properties positions it well for innovations in sustainable chemistry and high-performance materials. With ongoing research and development, this versatile molecule is expected to play an increasingly important role across multiple scientific and industrial domains.